Cas no 1271-55-2 (Acetylferrocene)

Acetylferrocene Properties

Names and Identifiers

• Acetylferrocene
• (ACETYLCYCLOPENTADIENYL)CYCLOPENTADIENYLIRON
• 1-ACETYLFERROCENE
• FERROCENYL METHYL KETONE
• (acetylcyclopentadienyl)cyclopentadienyl-iro
• Acetoferrocene
• acetyl-ferrocen
• Ethanone, 1-ferrocenyl-
• 1-Ferrocenylethanone
• Ferrocene,acetyl
• Monacetylferrocene
• Monoacetylferrocene
• Ferrocenyl methyl ketone, 99+%
• Iron, (acetylcyclopentadienyl)cyclopentadienyl-
• Acetylferrocene,95%
• Acetylferrocene ,98%
• NSC 115511
• ACETYLFERROCENE FOR SYNTHESIS
• ACETYLFERROCENE
• (Acetylcyclopentadienyl)cyclopentadienyliron
• +Expand

• MDL： MFCD00001432
• InChIKey： PHMAOJNZIFULOG-UHFFFAOYSA-N
• Inchi： 1S/C7H7O.C5H5.Fe/c1-6(8)7-4-2-3-5-7;1-2-4-5-3-1;/h2-5H,1H3;1-5H;
• SMILES： [C]1(C(=O)C)[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,4,5,6,7,8,9,10,11,12|

Computed Properties

• Exact Mass: 228.02400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 14
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Tautomer Count: 2
• Surface Charge: -8
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.99970
• PSA: 17.07000
• Water Partition Coefficient: Insoluble
• Boiling Point: 160-163 ºC (3.0004 mmHg)
• Melting Point: 83.0 to 87.0 deg-C
• Flash Point: 160-163°C/4mm
• Color/Form: Orange needle crystalline powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, reducing agents, strong acids, strong bases.
• Solubility: Slightly soluble in alcohol, insoluble in water
• Density: >1 g/cm3 (20℃)

Acetylferrocene Security Information

• Symbol: GHS06
• RTECS：OB3700000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S28-S36/37-S45-S28A-S1
• Packing Group：II
• Packing Group：II
• Risk Phrases：R28
• Hazard Level：6.1
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Prompt：dangerous
• Storage Condition：Sealed in dry,Room Temperature(BD46417)
• PackingGroup：II
• Risk Phrases： 28
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：10

Acetylferrocene Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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